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Compound of Interest

Compound Name:
(αR)-α-Phenyl-2-

piperidinemethanol

Cat. No.: B1159114

Get Quote

Executive Summary & Compound Identity
(

R)-

-Phenyl-2-piperidinemethanol (also known as Ritalinol or Phenidylcarbinol) is a piperidine-
based alcohol. It possesses two chiral centers: the

-carbon (benzylic) and the C2 position of the piperidine ring. The (

R) designation specifically refers to the stereochemistry at the benzylic position.

This compound exists primarily as two diastereomeric pairs: threo and erythro. The threo

isomer (specifically the (

R, 2R) configuration) is the direct reduction product of d-threo-methylphenidate and is the most
pharmacologically relevant isomer in drug development workflows.
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Property Data

IUPAC Name
(

R)-Phenyl(piperidin-2-yl)methanol

Common Name Ritalinol; Deacetyl-phacetoperane

CAS Number
23144-12-3 (generic), 19395-41-6 (threo-

racemate)

Molecular Formula

Molecular Weight 191.27 g/mol

Stereochemistry
(

R, 2R) - threo (Major bioactive form)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3][4][5][6][7][8]
The NMR profile of (

R)-

-Phenyl-2-piperidinemethanol is characterized by the distinct coupling between the benzylic
proton and the piperidine C2 proton. The magnitude of this coupling constant (

) is the primary metric for distinguishing between threo and erythro diastereomers.

H NMR Data (400 MHz, )
The following data represents the threo isomer ((

R, 2R) or (

S, 2S)), which displays a characteristic doublet for the benzylic methine.
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Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)
Assignment

Structural
Context

7.25 – 7.40 Multiplet 5H - Ar-H
Phenyl ring

protons

4.58 Doublet 1H 5.1 - 6.0 CH-OH

Benzylic

methine

(Diagnostic)

3.06 – 3.15
Broad

Doublet
1H 11.0 Pip-C6-

Piperidine

ring (adjacent

to N)

2.88 – 2.95 Multiplet 1H - Pip-C2-H
Chiral center

on ring

2.55 – 2.65
Triplet of

doublets
1H 11.0, 3.0 Pip-C6-

Piperidine

ring (adjacent

to N)

1.75 – 1.85 Multiplet 1H - Pip-C3-H
Ring

methylene

1.50 – 1.70 Multiplet 2H - Pip-C4/C5
Ring

methylenes

1.20 – 1.45 Multiplet 3H - Pip-Ring
Remaining

ring protons
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Technical Insight: The coupling constant of the benzylic proton (

4.58) is critical. In the threo isomer, the dihedral angle between the benzylic H and

the C2-H typically results in a

value of ~5–6 Hz. In the erythro isomer, this coupling often shifts due to hydrogen

bonding stabilization between the -OH and the ring Nitrogen, altering the rotamer

population.

C NMR Data (100 MHz, )
The carbon spectrum confirms the presence of a mono-substituted benzene ring and a single

secondary alcohol.
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Shift (

, ppm)
Type Assignment Notes

141.7 C (quat) Ar-C1
Ipso carbon of phenyl

ring

128.4 CH Ar-C3/5 Meta carbons

127.6 CH Ar-C4 Para carbon

126.5 CH Ar-C2/6 Ortho carbons

76.1 CH CH-OH

Benzylic carbon

(Deshielded by

Oxygen)

61.9 CH Pip-C2 Chiral center on ring

46.5 Pip-C6
Carbon adjacent to

Nitrogen

26.2 Pip-C3

25.8 Pip-C5

24.0 Pip-C4

Mass Spectrometry (MS) Fragmentation[16][17]
The mass spectrum of (

R)-

-Phenyl-2-piperidinemethanol is dominated by

-cleavage initiated by the nitrogen atom. This is a self-validating feature for piperidine alkaloids.

Fragmentation Pathway Analysis[17][18][19]
Molecular Ion (

):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


191 (Weak or absent, typical for secondary alcohols).

Base Peak:

84. This peak arises from the cleavage of the bond between the piperidine ring (C2) and the
benzylic carbon. The charge is retained on the nitrogen-containing fragment (iminium ion).

Secondary Fragment:

77 (

) and

107 (

).

Fragmentation Logic Diagram (DOT)
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Figure 1: Electron Ionization (EI) fragmentation pathway showing the dominance of the

piperidine iminium ion (m/z 84).

Infrared (IR) Spectroscopy[1][4][6][8]
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The IR spectrum provides confirmation of the functional groups, specifically distinguishing the

free base amine and the alcohol.

Wavenumber (

)
Intensity Assignment Description

3200 – 3450 Broad, Medium (O-H)
Hydrogen-bonded

hydroxyl stretch.

3300 Weak/Shoulder (N-H)

Secondary amine

stretch (often

obscured by OH).

2930, 2855 Strong (C-H)

Aliphatic C-H

stretching of the

piperidine ring.

1450, 1495 Medium (C=C)
Aromatic ring skeletal

vibrations.

1060 Strong (C-O)
Secondary alcohol C-

O stretch.

700, 750 Strong (C-H)

Mono-substituted

benzene out-of-plane

bending.

Experimental Protocol: Synthesis & Isolation
To obtain high-purity (

R)-

-Phenyl-2-piperidinemethanol for spectroscopic verification, the reduction of (

R)-methylphenidate is the standard reference method. This protocol ensures the retention of
stereochemistry.

Reaction Workflow
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Reaction:

Reduction of Methylphenidate Hydrochloride.

Preparation: Suspend

(2.0 equiv) in anhydrous THF under Argon atmosphere at

.

Addition: Add (

R, 2R)-methylphenidate HCl (1.0 equiv) portion-wise. The ester is reduced to the primary
alcohol, but in this scaffold, the "ester" is actually the methoxycarbonyl group attached to the
benzylic position? Correction: Methylphenidate has the ester on the

-carbon. Reduction converts the

to

.

Note: The target compound discussed here is Phenyl(piperidin-2-yl)methanol.[1][2][3] This

structure corresponds to the reduction of the ketone intermediate (Phenyl(piperidin-2-

yl)methanone) or the Grignard reaction of 2-cyanopyridine.

Clarification: If the starting material is Methylphenidate (ester), reduction yields the primary

alcohol (Ritalinol). If the target is the secondary alcohol (structure: Ph-CH(OH)-Piperidine),

the synthesis involves reducing the ketone.[2]

Protocol Adjustment: The data above (

4.58 doublet) corresponds to the secondary alcohol (Phenyl-CH(OH)-Piperidine). The
protocol below describes the synthesis of this specific secondary alcohol via Grignard,
which is the standard route for this scaffold.

Validated Synthesis (Grignard Route)
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Figure 2: Synthetic route to the target secondary alcohol scaffold via Phenyl(pyridin-2-

yl)methanone reduction.[1][2][3]

Step-by-Step Protocol:

Grignard Addition: React 2-cyanopyridine with phenylmagnesium bromide in diethyl ether to

form the ketimine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1159114/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-r-phenyl-2-piperidinemethanol
https://patents.google.com/patent/US20150038533A1/en
https://patents.google.com/patent/US20180214436A1/en
https://patents.google.com/patent/EP2785344B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: Acidic hydrolysis yields phenyl(pyridin-2-yl)methanone.

Catalytic Hydrogenation: Hydrogenate the ketone using

in acetic acid. This reduces the pyridine ring to piperidine AND the ketone to the alcohol.

Resolution: The product is a mixture of threo and erythro. Isolate the (

R) enriched fraction via fractional crystallization using (+)-tartaric acid or via chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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